1-(2-Phenylphenyl)ethan-1-amine

• IUPAC Name: 1-(2-phenylphenyl)ethanamine
• InChI: InChI=1S/C14H15N/c1-11(15)13-9-5-6-10-14(13)12-7-3-2-4-8-12/h2-11H,15H2,1H3
• InChI Key: WPRJUUUGBBRPCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1C2=CC=CC=C2)N
• Molecular Formula: C14H15N
• Molecular Weight: 197.27 g/mol
• CAS RN: 42088-93-7

Description

1-(2-Phenylphenyl)ethan-1-amine is a compound with the CAS Number: 42088-93-7. It has a molecular weight of 197.28. It is a powder at room temperature.

Molecular Structure Analysis

The IUPAC name for this compound is 1-[1,1’-biphenyl]-2-ylethanamine. The InChI code for this compound is 1S/C14H15N/c1-11(15)13-9-5-6-10-14(13)12-7-3-2-4-8-12/h2-11H,15H2,1H3.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 197.28.

Scientific Research Applications

Catalysis and Organic Synthesis

• Enantioselective Catalysis : An iridium(I) complex demonstrated high efficiency in the hydrogenation of acyclic aromatic N-aryl imines, producing optically active secondary amines with up to 99% enantiomeric excess (ee), highlighting the potential of such compounds in asymmetric synthesis (Imamoto, Iwadate, & Yoshida, 2002).
• Copper-Catalyzed Stereospecific C–S Coupling : A copper-catalyzed method enabled the synthesis of enantiopure benzylic thioethers, thioacetates, and sulfones from tertiary benzylic amines with high ee, showcasing the utility of such amines in the formation of sulfur-containing compounds (Jiang, Li, Zhou, & Zeng, 2018).

Material Science

• Hydrogel Modification : PVA/AAc hydrogels modified through condensation with various amines, including 1-(2-Phenylphenyl)ethan-1-amine analogs, showed enhanced swelling properties and thermal stability, suggesting their applicability in medical and environmental fields (Aly & El-Mohdy, 2015).

Photocatalysis and Sorption

• Selective Sorption and Photocatalysis : Metal-organic frameworks (MOFs) synthesized using amines demonstrated selective sorption of small hydrocarbons and photocatalytic properties. These findings indicate their potential in gas separation technologies and as photocatalysts for environmental remediation (Fu, Kang, & Zhang, 2014).

Reaction Mechanisms and Synthesis Pathways

• Amide Bond Formation : Catalytic systems involving amines have been developed for efficient amide bond formation at room temperature, simplifying peptide synthesis and improving the eco-friendliness of chemical processes (Dine, Erb, Berhault, Rouden, & Blanchet, 2015).

Safety and Hazards

The safety information available indicates that 1-(2-Phenylphenyl)ethan-1-amine has several hazard statements including H302, H315, H319, H335, and H412. Precautionary measures include P261, P264, P270, P271, P273, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

This compound is a versatile small molecule scaffold , which suggests that it could potentially interact with a variety of biological targets

Mode of Action

It’s known that this compound can be used in the synthesis of novel disubstituted 1-phenylpropan-2-amines . These compounds are synthesized using immobilized whole-cell biocatalysts with ®-transaminase activity . The exact interaction of 1-(2-Phenylphenyl)ethan-1-amine with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Given its role in the synthesis of disubstituted 1-phenylpropan-2-amines , it may influence pathways involving these compounds.

Result of Action

As a versatile small molecule scaffold , it likely has the potential to exert a variety of effects depending on the specific targets it interacts with and the context in which it is used.

Biochemical Analysis

Biochemical Properties

1-(2-Phenylphenyl)ethan-1-amine plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It has been observed to interact with transaminases, which are enzymes that catalyze the transfer of amino groups from amino acids to keto acids. This interaction is crucial for the synthesis of enantiopure amines, which are important in pharmaceutical applications . Additionally, this compound can bind to specific receptors and proteins, influencing their activity and function.

Cellular Effects

The effects of this compound on various types of cells and cellular processes have been extensively studied. This compound has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, it can modulate the activity of certain signaling pathways, leading to changes in gene expression and metabolic processes. These effects are crucial for understanding the compound’s potential therapeutic applications and its impact on cellular function .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. This compound can bind to specific enzymes, altering their activity and leading to either inhibition or activation of biochemical pathways. Additionally, it can influence gene expression by interacting with transcription factors and other regulatory proteins, thereby modulating the expression of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The stability and degradation of this compound are important factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions, but its activity may decrease over time due to degradation. Long-term exposure to this compound can lead to changes in cellular function, which are important for understanding its potential therapeutic applications .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound may exhibit beneficial effects, such as modulation of signaling pathways and gene expression. At high doses, it can cause toxic or adverse effects, including cellular damage and disruption of metabolic processes. Understanding the dosage effects of this compound is crucial for determining its therapeutic potential and safety in animal models .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. This compound can be metabolized by specific enzymes, leading to the formation of metabolites that may have distinct biological activities. The study of these metabolic pathways is essential for understanding the compound’s overall impact on cellular metabolism and its potential therapeutic applications .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the localization and accumulation of the compound, affecting its activity and function. Understanding the transport and distribution of this compound is important for determining its bioavailability and therapeutic potential .

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles. This localization can influence the compound’s activity and function, as it may interact with different biomolecules in various subcellular environments. Studying the subcellular localization of this compound is crucial for understanding its mechanism of action and potential therapeutic applications .